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Compound of Interest

Compound Name: GR79236

Cat. No.: B1672128

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Researchers and scientists handling GR79236, a potent and selective adenosine Al receptor
agonist, must adhere to stringent disposal protocols to ensure laboratory safety and
environmental protection. While a specific, publicly available Safety Data Sheet (SDS) for
GR79236 is not available, precautionary measures from suppliers and data on structurally
similar compounds indicate that it should be treated as a hazardous substance. This guide
provides essential, step-by-step instructions for its proper disposal, aligning with general best
practices for chemical and pharmaceutical waste management.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle GR79236 with care. Based on
supplier information and data for related compounds, the following personal protective
equipment (PPE) and handling procedures are mandatory:

o Personal Protective Equipment (PPE): Always wear a standard laboratory coat, chemical-
resistant nitrile gloves, and protective eyewear with side shields.

¢ Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with eyes,
skin, or clothing.[1]

« Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
the generation and inhalation of dust or aerosols. Wash hands thoroughly after handling.[1]
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Chemical and Hazard Profile

While a comprehensive SDS for GR79236 is not publicly accessible, the following information
has been compiled from various chemical suppliers and databases. The hazard classification

for the alternative chemical name, N-((1S,trans)-2-Hydroxycyclopentyl)adenosine, provides an
indication of its potential risks.[2]

Identifier Value

Chemical Name N-[(1S, trans)-2-Hydroxycyclopentylladenosine
Synonym GR79236

CAS Number 124555-18-6

Molecular Formula C15H21N505

Molecular Weight 351.4 g/mol

GHS Hazard Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity, Single Exposure ] S
) o H335: May cause respiratory irritation
(Category 3), Respiratory Tract Irritation

This data is based on the GHS classification for N-((1S,trans)-2-Hydroxycyclopentyl)adenosine
and should be considered as a guideline.[2] Users must obtain the specific SDS for GR79236
from their supplier for definitive hazard information.

Step-by-Step Disposal Protocol

The following protocol is a general guideline based on the disposal procedures for similar
adenosine receptor agonists, such as Adenosine.[3][4][5] It is imperative to follow all local,
state, and federal regulations for hazardous waste disposal.
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Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant
disposal.

e Solid Waste:

o Collect unused or expired GR79236 powder in a dedicated, clearly labeled hazardous
waste container.

o Contaminated disposable items such as weigh boats, pipette tips, and gloves must also be
placed in this container.

e Liquid Waste:

o Agueous and organic solutions containing GR79236 should be collected in separate,
compatible, and clearly labeled hazardous waste containers.

o Do not mix with other incompatible waste streams.

e Sharps Waste:

o Needles, syringes, or other sharps contaminated with GR79236 must be disposed of in a
designated sharps container for hazardous chemical waste.

Step 2: Container Labeling

All waste containers must be clearly and accurately labeled.

e Label Content: The label must include the words "Hazardous Waste," the full chemical name
"GR79236 (N-[(1S, trans)-2-Hydroxycyclopentyl]Jadenosine)," and a description of the
contents (e.g., "Solid Waste with GR79236," "Aqueous solution with GR79236"). The date of
initial waste accumulation must also be recorded.

Step 3: Storage of Waste

Proper storage of hazardous waste is essential to maintain a safe laboratory environment.
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o Storage Location: Store waste containers in a designated, well-ventilated, and secure area
away from incompatible materials.

» Container Integrity: Ensure all containers are sealed tightly to prevent leaks or spills.
Step 4: Final Disposal

The final disposal of GR79236 waste must be handled by a licensed hazardous waste disposal

service.

» Professional Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a certified waste disposal contractor.

e Record Keeping: Maintain a hazardous waste manifest to track the waste from your
laboratory to its final disposal facility. This "cradle-to-grave" oversight is a regulatory
requirement.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of GR79236 waste.
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GR79236 Disposal Workflow
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Caption: Workflow for the safe disposal of GR79236 waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1672128?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) provided by the manufacturer for GR79236 and adhere to all applicable
institutional and governmental regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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